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Abstract

Moscovium (Mc), a synthetic superheavy element with atomic number 115, occupies a unique
position in the periodic table, offering insights into the behavior of matter under extreme nuclear
forces.[1][2][3] Due to its extreme radioactivity and short half-life, the chemical properties of
Moscovium are primarily derived from theoretical calculations and computational modeling.[2]
[4] This guide provides a comprehensive overview of the predicted chemical characteristics of
Moscovium, summarizing key quantitative data, outlining the computational and synthesis
methodologies that form the basis of our current understanding, and visualizing its nuclear
synthesis and decay. This information is intended to support further research into the
fundamental properties of superheavy elements and their potential, albeit distant, applications.

Introduction

Moscovium is a p-block element located in Group 15 and Period 7 of the periodic table, placing
it below bismuth.[2][5] It was first synthesized in 2003 by a joint team of Russian and American
scientists at the Joint Institute for Nuclear Research (JINR) in Dubna, Russia.[1][2] The element
is named after the Moscow Oblast, where the JINR is located.[6][7] All known isotopes of
Moscovium are extremely radioactive, with the most stable isotope, 290Mc, having a half-life of
only 0.65 seconds.[8] Consequently, its chemical properties have not been determined through
traditional empirical methods but are instead predicted using advanced relativistic quantum
chemistry calculations.[9][10] These theoretical studies are crucial for understanding the
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influence of relativistic effects on the electron shells of superheavy elements, which can lead to

significant deviations from the periodic trends observed in lighter congeners.[9][11][12]

Predicted Atomic and Physical Properties

The fundamental atomic and physical properties of Moscovium have been predicted through

various theoretical models. These predictions are essential for contextualizing its chemical

behavior.
Property Predicted Value
Atomic Number 115
Symbol Mc
Atomic Weight [13]

Electron Configuration

[Rn] 54 6d° 7s2 7p[1][5][14][15]

Group, Period

15, 7[2][5]

Element Category

Post-transition metal[8][14]

Phase at STP

Solid (predicted)[1][6][14]

Density ~13.5 g/cm3[8][14][15]
Melting Point 670 K (400 °C, 750 °F) (predicted)[6][14]
Boiling Point ~1400 K (1100 °C, 2000 °F) (predicted)[6][14]

Heat of Fusion

5.90-5.98 kJ/mol (predicted)[14]

Predicted Chemical Properties and Reactivity

Relativistic effects significantly influence the chemical properties of Moscovium. The high

nuclear charge causes the 7s and 7pi/z electrons to be strongly stabilized (the inert-pair effect),

while the 7ps/2 electron is destabilized.[8] This leads to a predicted chemistry that differs from

its lighter homolog, bismuth.

Oxidation States and lonization Energies
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The stabilization of the 7s and 7p1/2 orbitals makes the +1 oxidation state more favorable than
the +3 state.[2][8] The +5 oxidation state, common for lighter pnictogens, is considered unlikely
for Moscovium.[1][16]

Property Predicted Value
Predicted Oxidation States +1, +3[2][6][14]
First lonization Energy 538.4 kd/mol[14]
Second lonization Energy 1756.0 kJ/mol[14]
Third lonization Energy 2653.3 kJ/mol[14]
Standard Reduction Potential (Mc*/Mc) -1.5V[g]

Electronegativity and Reactivity

While no experimental value for electronegativity is available, it is expected to be a reactive
metal.[8][17] Theoretical studies and single-atom gas-phase chromatography experiments
suggest that Moscovium is less reactive than bismuth but more reactive than the closed-shell
superheavy elements copernicium (element 112) and flerovium (element 114).[8][11][12][18]

Predicted Compounds and Aqueous Chemistry

Theoretical calculations predict the formation of several simple compounds. The chemistry of
Moscovium in an aqueous solution is expected to be dominated by the Mc* and Mc3* ions.[19]

e Predicted Compounds:

o Moscovium hydride (McH)[2]

o Moscovium trihalides (McFs, McCls3)[2]

o Moscovium(l) fluoride and chloride are predicted to be ionic.[8]
e Predicted Aqueous Chemistry:

o Compounds like moscovium carbonate and moscovium(l) fluoride are expected to be
soluble in water.[19]
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o Moscovium(lll) fluoride and moscovium thiozonide are predicted to be insoluble, similar to
their bismuth counterparts.[19]

Experimental Protocols: Synthesis and Detection

The "experimental” investigation of Moscovium is limited to its synthesis and the observation of
its decay products. These atom-at-a-time experiments are incredibly complex and rely on
sophisticated particle accelerators and detectors.

Synthesis of Moscovium Isotopes

Moscovium is produced through nuclear fusion reactions in particle accelerators.[4][20] The
most common method involves bombarding a target of a heavy element with a beam of lighter
ions.[20]

o Reaction for 287Mc and 288Mc: Bombardment of an americium-243 (243Am) target with
calcium-48 (*8Ca) ions.[6][7]

o 2%Am + 48Ca — 288Mc + 3n
o 2%Am + 48Ca — 28’Mc + 4n
e Reaction for 286Mc: Synthesized in 2021 at JINR via the reaction:[8]

o 243Am + 48Ca — 28°Mc + 5n

Detection and Chemical Characterization

Due to its short half-life, Moscovium cannot be isolated for bulk analysis.[2] Instead, individual
atoms are studied as they are produced.

o Gas-Filled Separators: Devices like the TASCA (Transactinide Separator and Chemistry
Apparatus) at GSI Helmholtz Centre for Heavy lon Research are used to separate the newly
formed moscovium atoms from the unreacted beam and other reaction products.[18]

¢ Gas-Solid Chromatography: To study chemical properties, the separated moscovium atoms
are transported in an inert gas to a detector array with surfaces coated with materials like
quartz (silicon dioxide) or gold.[11][18] The interaction of the moscovium atoms with these
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surfaces provides information about their reactivity and volatility. The adsorption enthalpy of
Moscovium on a silicon oxide surface has been determined using this method.

e Decay Chain Analysis: The definitive identification of a moscovium isotope is achieved by
observing its characteristic alpha decay chain, where it transforms into a series of lighter,
known elements.[2]

Visualizing Moscovium Synthesis and Decay

The following diagram illustrates the synthesis of Moscovium-288 and its subsequent alpha
decay chain.
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Synthesis of Moscovium-288
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Caption: Synthesis of Moscovium-288 and its subsequent alpha decay chain.

Conclusion
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The study of Moscovium, while challenging, provides invaluable data for nuclear and
theoretical chemists. The predicted properties of this superheavy element, derived from
sophisticated computational models, push the boundaries of our understanding of chemical
principles in a high-Z regime. Relativistic effects are shown to be paramount, dictating its likely
oxidation states, reactivity, and potential chemical bonding. The "experimental” protocols,
centered on single-atom synthesis and detection, represent remarkable achievements in
nuclear science. As theoretical and experimental technigues continue to advance, a clearer
picture of Moscovium's chemical personality will emerge, further refining our understanding of
the periodic table's upper limits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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